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Compound of Interest

Compound Name: 8-Hydroxyamoxapine

Cat. No.: B025638

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential, immediate safety and logistical
information for the disposal of 8-Hydroxyamoxapine, a metabolite of the antidepressant
amoxapine. Adherence to these procedural guidelines is critical for maintaining a safe
laboratory environment and complying with regulatory standards.

Understanding the Hazard Profile

8-Hydroxyamoxapine is classified with specific hazards that necessitate careful handling
during disposal. According to the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS), this compound poses the following risks:

Harmful if swallowed: Acute toxicity (oral).[1]

Causes skin irritation.[1]

Causes serious eye damage.[1]

May cause respiratory irritation.[1]

Given these hazards, 8-Hydroxyamoxapine should be managed as a hazardous chemical.

Quantitative Data Summary
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The following table summarizes key quantitative and physical data for 8-Hydroxyamoxapine,
aiding in its proper identification and handling.

Property Value

Molecular Formula C17H16CIN3O2

Molecular Weight 329.78 g/mol

CAS Number 61443-78-5

Appearance Pale Beige to Pale Yellow Solid

Melting Point 242-247°C

Boiling Point (Predicted) 540.0 £ 60.0 °C

Density (Predicted) 1.46 + 0.1 g/cm3

Solubility DMSO (Slightly), Methanol (Slightly, Heated)

Data sourced from ChemicalBook and PubChem.[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the recommended steps for the safe disposal of 8-Hydroxyamoxapine
from a laboratory setting. The primary principle is to treat this compound as hazardous
pharmaceutical waste.

Objective: To safely and compliantly dispose of 8-Hydroxyamoxapine waste, minimizing risk
to personnel and the environment.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, lab coat.

o Designated, labeled, and sealed hazardous waste container.
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e Chemical fume hood.
e Waste inventory log.
Methodology:

o Personnel Protection: Before handling 8-Hydroxyamoxapine, all personnel must wear
appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. All
handling of the solid material should be conducted in a chemical fume hood to avoid
inhalation of dust.

e Waste Segregation:
o Do not mix 8-Hydroxyamoxapine waste with non-hazardous waste.

o Keep itin its original container if possible, or in a clearly labeled, sealed, and compatible
hazardous waste container. The label should include the chemical name ("8-
Hydroxyamoxapine"), the CAS number (61443-78-5), and the relevant hazard
pictograms.

o Container Management:

o Ensure the hazardous waste container is in good condition, free from leaks or damage,
and is kept closed except when adding waste.[3]

o Store the container in a designated, secure, and well-ventilated secondary containment
area away from incompatible materials.

o Waste Characterization and Documentation:

o While a specific EPA hazardous waste code (P- or U-listing) for 8-Hydroxyamoxapine is
not readily available, its GHS hazard classifications warrant treating it as hazardous
waste.

o Maintain a detailed inventory of the waste, including the quantity and date of
accumulation.

o Disposal Pathway:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b025638?utm_src=pdf-body
https://www.benchchem.com/product/b025638?utm_src=pdf-body
https://www.benchchem.com/product/b025638?utm_src=pdf-body
https://www.benchchem.com/product/b025638?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/unpacking-the-epa-final-hazardous-pharmaceutical-waste-rule
https://www.benchchem.com/product/b025638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Engage a Licensed Hazardous Waste Disposal Company: The primary and recommended
method for disposal is to transfer the waste to a licensed environmental services company
that specializes in hazardous chemical waste. This ensures the final disposal method,
typically high-temperature incineration, is compliant with federal and state regulations.[4]

o Do Not Dispose Down the Drain or in General Trash: Disposing of 8-Hydroxyamoxapine
in the sanitary sewer or general trash is strictly prohibited. This practice can lead to
environmental contamination and is non-compliant with regulations governing
pharmaceutical waste. The EPA's regulations under the Resource Conservation and
Recovery Act (RCRA) prohibit the sewering of hazardous pharmaceutical waste.[3]

e Emergency Procedures:

o Spills: In case of a spill, evacuate the immediate area. Wearing appropriate PPE, carefully
sweep up the solid material, avoiding dust generation, and place it in the designated
hazardous waste container. Clean the spill area with a suitable solvent and dispose of the
cleaning materials as hazardous waste.

o Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air.

Ingestion: If swallowed, call a poison center or doctor immediately.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 8-Hydroxyamoxapine.
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Caption: Logical workflow for the safe disposal of 8-Hydroxyamoxapine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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